Cas no 1267481-31-1 (4-(2-Hydroxy-cyclohexyl)-piperazine-1-carboxylic acid tert-butyl ester)

4-(2-Hydroxy-cyclohexyl)-piperazine-1-carboxylic acid tert-butyl ester is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical applications. Its structure features a tert-butyl ester group, which enhances stability and facilitates selective deprotection under mild conditions. The hydroxy-cyclohexyl moiety provides a chiral center, making it useful for stereoselective synthesis. This compound is often employed in the preparation of piperazine derivatives, where its protected amine functionality allows for controlled reactivity. Its high purity and well-defined stereochemistry ensure reproducibility in complex synthetic routes. The compound’s compatibility with a range of reaction conditions further underscores its utility in multi-step synthesis.

4-(2-Hydroxy-cyclohexyl)-piperazine-1-carboxylic acid tert-butyl ester structure

1267481-31-1 structure

Product Name:4-(2-Hydroxy-cyclohexyl)-piperazine-1-carboxylic acid tert-butyl ester

CAS No:1267481-31-1

MF:C₁₅H₂₈N₂O₃

MW:284.394424438477

CID:4822655

Update Time:2025-06-08

4-(2-Hydroxy-cyclohexyl)-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- 4-(2-Hydroxy-cyclohexyl)-piperazine-1-carboxylic acid tert-butyl ester
- tert-Butyl 4-(2-hydroxycyclohexyl)piperazine-1-carboxylate
- Inchi： 1S/C15H28N2O3/c1-15(2,3)20-14(19)17-10-8-16(9-11-17)12-6-4-5-7-13(12)18/h12-13,18H,4-11H2,1-3H3
- InChI Key： HPEUFZJDMPYRGN-UHFFFAOYSA-N
- SMILES： OC1CCCCC1N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 333
XLogP3: 1.6
Topological Polar Surface Area: 53

4-(2-Hydroxy-cyclohexyl)-piperazine-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A139003357-5g	4-(2-Hydroxy-cyclohexyl)-piperazine-1-carboxylic acid tert-butyl ester	1267481-31-1	90%	5g	1,354.36 USD	2021-06-01
Chemenu	CM491985-1g	tert-Butyl4-(2-hydroxycyclohexyl)piperazine-1-carboxylate	1267481-31-1	97%	1g	$371	2022-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1846923-1g	tert-Butyl 4-(2-hydroxycyclohexyl)piperazine-1-carboxylate	1267481-31-1	98%	1g	￥3150.00	2024-08-09

4-(2-Hydroxy-cyclohexyl)-piperazine-1-carboxylic acid tert-butyl ester Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549

Additional information on 4-(2-Hydroxy-cyclohexyl)-piperazine-1-carboxylic acid tert-butyl ester

4-(2-Hydroxy-cyclohexyl)-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1267481-31-1): An Overview

4-(2-Hydroxy-cyclohexyl)-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1267481-31-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as HCP-TE, is a derivative of piperazine and features a tert-butyl ester group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 4-(2-Hydroxy-cyclohexyl)-piperazine-1-carboxylic acid tert-butyl ester consists of a piperazine ring linked to a hydroxy-cyclohexyl group and a tert-butyl ester moiety. The presence of these functional groups imparts unique properties to the molecule, such as enhanced solubility, stability, and reactivity. These characteristics make it an attractive candidate for the development of novel therapeutic agents.

Recent studies have highlighted the potential applications of HCP-TE in various areas of medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds derived from HCP-TE exhibit potent anti-inflammatory and analgesic properties. These findings suggest that HCP-TE could be a valuable starting material for the synthesis of new drugs targeting inflammatory diseases and pain management.

In addition to its therapeutic potential, HCP-TE has also shown promise in the field of neuropharmacology. A study published in the European Journal of Medicinal Chemistry reported that derivatives of HCP-TE exhibit selective binding to specific serotonin receptors, which are implicated in mood disorders such as depression and anxiety. This binding affinity makes these derivatives potential candidates for the development of novel antidepressants and anxiolytics.

The synthetic versatility of HCP-TE is another key factor contributing to its importance in pharmaceutical research. The tert-butyl ester group can be readily cleaved under mild conditions, allowing for the introduction of various functional groups to tailor the properties of the final product. This flexibility is particularly useful in drug discovery programs, where rapid optimization and modification of lead compounds are essential.

Beyond its direct applications in drug development, HCP-TE has also been explored as a tool for chemical biology studies. Researchers have utilized this compound to probe the interactions between small molecules and biological targets, providing insights into the mechanisms underlying various physiological processes. For example, a study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of HCP-TE can modulate the activity of specific enzymes involved in signal transduction pathways, offering new avenues for therapeutic intervention.

The safety profile of HCP-TE is another important consideration for its use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development into clinical candidates. However, ongoing research is necessary to fully characterize its safety and efficacy across different therapeutic areas.

In conclusion, 4-(2-Hydroxy-cyclohexyl)-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1267481-31-1), or HCP-TE, is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive starting material for the synthesis of novel therapeutic agents targeting inflammatory diseases, pain management, mood disorders, and other conditions. As research continues to uncover new possibilities for this versatile compound, its importance in the field is likely to grow further.